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Compound of Interest

1-Methylpiperidine-4-carboxylic
Compound Name: o
aci

Cat. No. B1333780

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1-Methylpiperidine-4-carboxylic acid, a
key chemical intermediate in pharmaceutical and specialty chemical synthesis. It details the
compound's chemical identity, synonyms, physicochemical properties, and common synthetic
and analytical methodologies.

Chemical Identity and Synonyms

1-Methylpiperidine-4-carboxylic acid is a heterocyclic compound that serves as a valuable
building block in organic synthesis. It is also known by several other names in scientific
literature and chemical catalogs.[1][2] A comprehensive list of its identifiers and synonyms is
crucial for accurate literature searches and material sourcing.

Table 1: Synonyms and Chemical Identifiers for 1-Methylpiperidine-4-carboxylic Acid
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Identifier Type

Value

Primary Name

1-Methylpiperidine-4-carboxylic acid

Common Synonyms

N-Methylisonipecotic acid[1], 1-Methyl-4-
piperidinecarboxylic acid[1][2], 1-
Methylisonipecotic Acid[1][2]

IUPAC Name 1-methylpiperidine-4-carboxylic acid[1]

CAS Number 68947-43-3[1][3]

PubChem CID 2736939[1]

EC Number 691-793-8[1]

inchi INChl=1S/C7H13NO2/c1-8-4-2-6(3-5-
8)7(9)10/h6H,2-5H2,1H3,(H,9,10)[1]

SMILES CN1CCC(CC1)C(=0)0O[1]

Physicochemical Properties

The fundamental physical and chemical properties of a compound are essential for its

handling, storage, and application in experimental work.

Table 2: Physicochemical Data for 1-Methylpiperidine-4-carboxylic Acid

Property

Value

Molecular Formula

C7H13NO2[1][4]

Molecular Weight 143.18 g/mol [1][4]
Appearance White to light yellow powder or crystal[4]
Purity Typically >98.0%

Synthesis and Experimental Protocols
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1-Methylpiperidine-4-carboxylic acid is commonly synthesized from its precursor,
isonipecotic acid (piperidine-4-carboxylic acid). A prevalent method is transfer hydrogenation, a
type of reductive amination using reagents like formaldehyde and formic acid.[5][6]

This protocol outlines a general method for the synthesis of 1-Methylpiperidine-4-carboxylic
acid hydrochloride from isonipecotic acid.

Reaction Setup: Charge a reaction vessel with isonipecotic acid, a palladium catalyst (e.g.,
10% palladium on activated carbon), and purified water.[5]

Heating: Heat the mixture to approximately 90-95°C.[5]

Reagent Addition: Add formic acid and formaldehyde to the vessel. This combination serves
as the methylating agent in an Eschweiler-Clarke type reaction.[5]

Cooling and Filtration: Cool the mixture to ambient temperature (20-30°C) and filter it to
remove the palladium catalyst.[5]

Workup: The filtrate is concentrated, and hydrochloric acid is added to precipitate the
hydrochloride salt of the product.[5][6] Acetonitrile may be used as an anti-solvent to facilitate
precipitation.[5]

Isolation and Drying: The resulting solid is filtered, washed with a suitable solvent like
acetonitrile, and dried under vacuum to yield 1-Methylpiperidine-4-carboxylic acid
hydrochloride.[5]

The identity and purity of the synthesized compound are typically confirmed using standard
analytical techniques:

» High-Performance Liquid Chromatography (HPLC): Used to assess the purity of the
compound. A typical setup might involve a C18 column with a mobile phase gradient of water
(containing 0.1% TFA) and acetonitrile.[7]

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR are used to
confirm the molecular structure of the final product.
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e Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation
pattern, further confirming the compound's identity.

Applications in Research and Drug Development

1-Methylpiperidine-4-carboxylic acid is a useful research chemical and a key intermediate in
the synthesis of more complex molecules, particularly active pharmaceutical ingredients (APIS).
[3][4] Its piperidine scaffold is a common feature in many biologically active compounds.

A notable application is in the synthesis of 5-HT1F receptor agonists. For instance, it is a
documented precursor in the multi-step synthesis of 2,4,6-trifluoro-N-[6-(1-methyl-piperidine-4-
carbonyl)-pyridin-2-yl]-benzamide, a compound investigated for its therapeutic potential.[6]

Visualized Relationships and Workflows

To clarify the relationships between the compound's identifiers and a typical experimental
process, the following diagrams are provided.

cccccccc

Click to download full resolution via product page

Caption: Logical relationships between the primary name, synonyms, and various chemical
identifiers.
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Caption: A generalized workflow for the synthesis and analysis of 1-Methylpiperidine-4-

carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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